3-(1H-imidazol-1-ylmethyl)piperidine

• IUPAC Name: 3-(imidazol-1-ylmethyl)piperidine
• InChI: InChI=1S/C9H15N3/c1-2-9(6-10-3-1)7-12-5-4-11-8-12/h4-5,8-10H,1-3,6-7H2
• InChI Key: KFQCTIRXHQSXEZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CNC1)CN2C=CN=C2
• Molecular Formula: C9H15N3
• Molecular Weight: 165.24 g/mol
• CAS No.: 915921-71-0

Description

3-(1H-imidazol-1-ylmethyl)piperidine is a useful research compound. Its molecular formula is C9H15N3 and its molecular weight is 165.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Inhibition of Nitric Oxide Formation

A series of compounds including 1-(1,3-benzodioxol-5-ylmethyl)-3-[4-(1H-imidazol-1-yl)phenoxy]-piperidine analogs have been identified as potent inhibitors of nitric oxide (NO) formation. These compounds, such as Compound 12S, exhibit high potency and selectivity in inhibiting NO formation, crucial for various physiological processes and diseases (Wei et al., 2007).

Structural Analysis in Medicinal Chemistry

The structural characteristics of related compounds like N-(1,3-benzothiazol-2-yl)-N-[1-(piperidin-4-ylmethyl)-4,5-dihydro-1H-imidazol-2-yl]amine have been extensively studied. This research provides valuable insights into the molecular structure and conformation, which are pivotal for the development of therapeutic agents (Yıldırım et al., 2006).

Synthesis of Azole Piperidines

The synthesis of 3- and 4-(1H-azol-1-yl)piperidines, including methods for creating benzodiazepines and other compounds, is a significant area of research. These compounds have various potential applications in pharmaceuticals and chemical industries (Shevchuk et al., 2012).

Development of Subtype-Selective NMDA Receptor Ligands

Research has identified compounds such as 4-benzyl-1-[4-(1H-imidazol-4-yl)but-3-ynyl]piperidine as potent antagonists of specific subtypes of the NMDA receptor, offering potential therapeutic applications in neurodegenerative diseases like Parkinson's disease (Wright et al., 1999).

Human Histamine Receptor Agonists

Compounds including 4-((1H-imidazol-4-yl)methyl)-1-aryl-piperazine and piperidine derivatives have been designed and synthesized as potential human histamine type 3 agonists. These compounds show varying degrees of affinity and agonistic activity on human histamine H3 receptors, which are significant in various physiological and pathological processes (Ishikawa et al., 2010).

Analysis in Pharmaceutical Products

Research involving compounds such as 3-(1H-imidazol-1-ylmethyl)piperidine also extends to pharmaceutical analysis. For instance, studies on ketoconazole, which includes similar structural features, involve creating ion-selective electrodes for pharmaceutical analysis (Shamsipur & Jalali, 2000).

Pharmacokinetics of Cancer Treatments

The pharmacokinetics of novel anaplastic lymphoma kinase inhibitors, incorporating similar molecular structures, have been studied for their potential application in cancer treatment. This includes understanding the hydrolysis-mediated clearance and systemic effects of these compounds (Teffera et al., 2013).

Safety and Hazards

Sigma-Aldrich provides this product to early discovery researchers as part of a collection of rare and unique chemicals. The buyer assumes responsibility to confirm product identity and/or purity.